2-ethoxy-N-[4-(4-morpholinyl)phenyl]benzamide

• IUPAC Name: 2-ethoxy-N-(4-morpholin-4-ylphenyl)benzamide
• InChI: InChI=1S/C19H22N2O3/c1-2-24-18-6-4-3-5-17(18)19(22)20-15-7-9-16(10-8-15)21-11-13-23-14-12-21/h3-10H,2,11-14H2,1H3,(H,20,22)
• InChI Key: RXSYJINRBNJAOZ-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC=CC=C1C(=O)NC2=CC=C(C=C2)N3CCOCC3
• Molecular Formula: C19H22N2O3
• Molecular Weight: 326.4 g/mol

Description

2-ethoxy-N-[4-(4-morpholinyl)phenyl]benzamide, also known as EMB-001, is a chemical compound that has gained attention in scientific research for its potential use as a therapeutic agent.

Scientific Research Applications

Pharmacological and Therapeutic Research

Benzamide derivatives, such as metoclopramide and cisapride, have been studied for their pharmacological properties and clinical use in treating gastrointestinal disorders. These studies highlight the potential of benzamide analogs in facilitating or restoring motility across the gastrointestinal tract, enhancing acetylcholine release, and showing specificity in action devoid of central depressant or antidopaminergic effects (Pinder et al., 2012; McCallum et al., 2012).

Environmental and Ecotoxicological Studies

Research on alkylphenol ethoxylates and their degradation products, such as nonylphenol, has shed light on the environmental fate and behavior of certain chemical compounds. These studies contribute to understanding the potential environmental impact and persistence of chemical pollutants (Ying et al., 2002).

Antimicrobial Properties

Benzofuran and its derivatives have been identified as promising structures for developing new antimicrobial agents. These compounds have shown a wide range of biological and pharmacological applications, including treating skin diseases and potential antimicrobial activity, highlighting the versatility of such chemical structures in drug discovery (Hiremathad et al., 2015).